Cas no 155405-81-5 (Pemetrexed Methyl Ester)

Pemetrexed Methyl Ester Properties

Names and Identifiers

• Pemetrexed Methyl Ester
• (5AR,6S,9S,9AS)-2-MESITYL-6,11,11-TRIMETHYL-5A,6,7,8,9,9A-HEXAHYDRO-4H-6,9-METHANOBENZO[B][1,2,4]TRIAZOLO[4,3-D][1,4]OXAZIN-2-IUM TETRAFLUOROBORATE
• dimethyl (2R)-2-[[4-[2-(2-amino-4-oxo-1,7-dihydropyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]amino]pentanedioate
• N-[4-[2-(2-amino-4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-Glutamic acid 1,5-dimethyl ester
• Pemetrexed Methyl Es
• PEMETREXED METHYL ESTER,BROWN SOLID
• D-Pemetrexed Dimethyl Diester
• N-[4-[2-(2-amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic dimethyl ester
• N-[4-[2-(2-Amino-4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic Acid 1,5-Dimethyl Diester
• pemetrexed dimethyl ester
• N-[4-[2-(2-Amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic acid dimethyl ester
• 4-[2-(2-AMino-4-oxo-4,7-Dihydro-3H-pyrrolo[2,3-d]pyriMidine-5-yl)ethyl]-L-GlutaMicAcidDiethylEsterP-TluensulfonicAcidsalt
• Pemetrexed Dimethyl Ester, S-
• N-[4-[2-(2-Amino-4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic Acid 1,5-Dimethyl Ester
• 1,5-Dimethyl N-[4-[2-(2-amino-4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamate
• 155405-81-5
• L-Glutamic acid, N-[4-[2-(2-amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-, dimethyl ester
• N-[4-[2-[2-amino-4,7 -dihydro-4-oxo-3H-pyrrolo[2,3 -d]pyrimidin-5-yl]ethyl]benzoyl]glutamic acid dimethyl ester
• SCHEMBL1236538
• L-Glutamic acid, N-[4-[2-(2-amino-4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-, 1,5-dimethyl ester
• (S)-Dimethyl 2-(4-(2-(2-imino-4-oxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl)benzamido)pentanedioate
• WWYZIXUUERDREV-HNNXBMFYSA-N
• TQP1621
• dimethyl (2S)-2-[[4-[2-(2-amino-4-oxo-1,7-dihydropyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]amino]pentanedioate
• 1,5-DIMETHYL(2S)-2-{[4-(2-{2-AMINO-4-OXO-1H,7H-PYRROLO[2,3-D]PYRIMIDIN-5-YL}ETHYL)PHENYL]FORMAMIDO}PENTANEDIOATE
• L-Glutamic acid, N-[4-[2-(2-amino-4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-, 1,5-dimethyl ester; L-Glutamic acid, N-[4-[2-(2-amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-, dimethyl ester (9CI); 1H-Pyrrolo[2,3-d]pyrimidine, L-glutamic acid deriv.
• 1,5-DIMETHYL (2S)-2-{[4-(2-{2-AMINO-4-OXO-1H,7H-PYRROLO[2,3-D]PYRIMIDIN-5-YL}ETHYL)PHENYL]FORMAMIDO}PENTANEDIOATE
• N-[4-[2-[2-Amino-4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl]ethyl]benzoyl]glutamic acid dimethyl ester
• N-[4-[2-[2-Amino-4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-5 -yl]ethyl]benzoyl]glutamic acid dimethyl ester
• M95QXL9U8J
• Dimethyl (2S)-2-[[4-[2-(2-amino-4-oxo-3,7-dihydropyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]amino]pentanedioate
• Pemetrexed Dimethyl Ester
• SCHEMBL8855178
• (S)-dimethyl 2-(4-(2-(2-amino-4-oxo-4,7-dihydro-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl)benzamido)pentanedioate
• N-[4-[2-(2-amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic acid dimethyl ester
• N-[4-[2-(2-Amino-4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic acid 1,5-dimethyl ester
• Pemetrexed methyl ester
• PeMetrexed DiMethyl Ester
• +Expand

• InChIKey： WWYZIXUUERDREV-HNNXBMFYSA-N
• Inchi： InChI=1S/C22H25N5O6/c1-32-16(28)10-9-15(21(31)33-2)25-19(29)13-6-3-12(4-7-13)5-8-14-11-24-18-17(14)20(30)27-22(23)26-18/h3-4,6-7,11,15H,5,8-10H2,1-2H3,(H,25,29)(H4,23,24,26,27,30)/t15-/m0/s1
• SMILES： COC(=O)CCC(C(=O)OC)NC(=O)C1=CC=C(C=C1)CCC2=CNC3=C2C(=O)NC(=N3)N

Computed Properties

• Exact Mass: 455.18000
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 11
• Monoisotopic Mass: 455.18048353g/mol
• Heavy Atom Count: 33
• Complexity: 779
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 165Ų

Experimental Properties

• LogP: 1.57650
• PSA: 170.25000